Cas no 1044768-88-8 (4-(3-methylthiophen-2-yl)piperidine)

• Product Name: 4-(3-methylthiophen-2-yl)piperidine
• CAS No: 1044768-88-8
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 5069333
• PubChem ID: 22729102
• Update Time: 2025-06-10

4-(3-methylthiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(3-methyl-2-thienyl)-
• 4-(3-methylthiophen-2-yl)piperidine

• Inchi： 1S/C10H15NS/c1-8-4-7-12-10(8)9-2-5-11-6-3-9/h4,7,9,11H,2-3,5-6H2,1H3
• InChI Key： BKYSVTMISARVBY-UHFFFAOYSA-N
• SMILES： N1CCC(C2SC=CC=2C)CC1

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(3-methylthiophen-2-yl)piperidine

Introduction to 4-(3-methylthiophen-2-yl)piperidine (CAS No. 1044768-88-8)

4-(3-methylthiophen-2-yl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1044768-88-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, fused with a thiophene ring—a five-membered aromatic ring containing sulfur. The presence of a methyl substituent on the thiophene ring and an amine group attached to the piperidine moiety contributes to its unique chemical properties and potential biological activities.

The structural features of 4-(3-methylthiophen-2-yl)piperidine make it a promising scaffold for drug discovery. Piperidine derivatives are widely recognized for their role in medicinal chemistry due to their favorable pharmacokinetic properties, including good solubility, metabolic stability, and ability to interact with biological targets. The incorporation of a thiophene ring enhances the compound's aromaticity and electronic properties, which can influence its binding affinity to enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. 4-(3-methylthiophen-2-yl)piperidine has emerged as a compound of interest in several pharmacological contexts. Its potential applications span across various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The compound's ability to modulate neurotransmitter systems and interact with specific protein targets has been explored in preclinical studies.

One of the most compelling aspects of 4-(3-methylthiophen-2-yl)piperidine is its versatility as a chemical building block. Medicinal chemists have utilized this compound to synthesize analogs with enhanced pharmacological profiles. For instance, modifications at the thiophene ring or the piperidine nitrogen can lead to derivatives with improved binding affinity or selectivity for particular biological targets. This flexibility underscores its importance in drug design and development.

The synthesis of 4-(3-methylthiophen-2-yl)piperidine typically involves multi-step organic reactions, often starting from commercially available precursors such as 3-methylthiophene-2-carboxylic acid or its derivatives. The introduction of the piperidine moiety is commonly achieved through nucleophilic substitution or condensation reactions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have also been employed to streamline the synthesis and improve yields.

Recent advancements in computational chemistry have further accelerated the exploration of 4-(3-methylthiophen-2-yl)piperidine's potential. Molecular modeling studies have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These insights have guided the design of novel derivatives with optimized pharmacokinetic and pharmacodynamic properties. Additionally, high-throughput screening (HTS) techniques have been used to identify hit compounds derived from 4-(3-methylthiophen-2-yl)piperidine, which can then be further optimized through structure-based drug design approaches.

In preclinical studies, 4-(3-methylthiophen-2-yl)piperidine has demonstrated promising activity in models relevant to CNS disorders. Its ability to modulate serotonin and dopamine pathways has been particularly noteworthy. For example, derivatives of this compound have shown potential as monoamine oxidase (MAO) inhibitors, which are being investigated for their therapeutic effects in neurodegenerative diseases such as Parkinson's disease. Furthermore, its interactions with sigma receptors have been explored for potential applications in treating cognitive disorders.

The cardiovascular field has also seen interest in 4-(3-methylthiophen-2-yl)piperidine derivatives. Some studies suggest that modifications of this scaffold can lead to compounds with vasodilatory effects, making them candidates for treating hypertension and related cardiovascular conditions. The compound's ability to interact with vascular smooth muscle receptors may contribute to these observed effects.

Another area where 4-(3-methylthiophen-2-yl)piperidine has shown promise is in anti-inflammatory applications. Preclinical research indicates that certain derivatives can inhibit inflammatory pathways by modulating cytokine production and immune cell function. This makes them attractive candidates for developing novel anti-inflammatory agents that could address chronic inflammatory diseases without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The development of 4-(3-methylthiophen-2-yl)piperidine as a therapeutic agent is not without challenges. One major consideration is optimizing its pharmacokinetic profile to ensure adequate bioavailability and target specificity. Additionally, thorough toxicological assessments are essential to evaluate potential side effects before moving into clinical trials. However, ongoing research efforts are addressing these issues through rational drug design and advanced synthetic methodologies.

The future prospects for 4-(3-methylthiophen-2-yl)piperidine are exciting, particularly as new technologies continue to emerge in drug discovery and development. Innovations such as artificial intelligence (AI)-assisted molecular design and CRISPR-based gene editing are likely to further enhance our ability to explore the therapeutic potential of this compound and its derivatives. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.